1-phenyl-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)pyridazin-4(1H)-one

• IUPAC Name: 3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenylpyridazin-4-one
• InChI: InChI=1S/C19H14N4O2/c1-13-7-5-6-10-15(13)18-20-19(25-22-18)17-16(24)11-12-23(21-17)14-8-3-2-4-9-14/h2-12H,1H3
• InChI Key: JHGNORYXDCCFHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)C3=NN(C=CC3=O)C4=CC=CC=C4
• Molecular Formula: C19H14N4O2
• Molecular Weight: 330.3 g/mol

Description

1-phenyl-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)pyridazin-4(1H)-one is a chemical compound that belongs to the pyridazinone family. It has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.

Scientific Research Applications

Antimicrobial Activity

The antimicrobial activities of compounds similar to 1-phenyl-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)pyridazin-4(1H)-one have been examined against bacteria and fungi. For example, heterocycles bearing a 3-indolyl moiety showed potential in combating microbial threats, demonstrating the broad applicability of such compounds in antimicrobial research (Abou-Elmagd et al., 2015).

Molecular Structure and Properties Analysis

The structural optimization and analysis of related compounds provide insights into their molecular structures, spectral characteristics, and thermodynamic properties. Such studies are crucial for understanding the behavior and potential applications of these compounds in various scientific fields (You-hui, 2011).

Anti-tubercular Activity

Research has also extended to evaluating the anti-tubercular activity of oxadiazole derivatives. Computational analysis and experimental results offer promising prospects for these compounds as potent anti-TB agents, underscoring their potential in developing new therapeutic strategies (El-Azab et al., 2018).

Fungicidal Activity and Structure-Activity Relationship

The synthesis and biological evaluation of pyridazinone-substituted oxadiazoles reveal their fungicidal properties. Through 3D-QSAR analysis, insights into their structure-activity relationship are gained, enhancing the design of fungicidally active compounds (Zou et al., 2002).

Antiviral Activity

Some derivatives have shown antiviral activities, specifically against hepatitis A virus (HAV), highlighting the compound's potential in antiviral research and drug development (Shamroukh & Ali, 2008).

Optoelectronic Properties

Research into the optoelectronic properties of 1,3,4-oxadiazole derivatives has been conducted to explore their potential in electronic and photonic applications. The investigation of electron-donor and -acceptor groups in these compounds aids in understanding their suitability for various optoelectronic applications (Joshi & Ramachandran, 2017).